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Secophenol Secophenol 3-hydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione is a seco-androstane that is 9,10-secoandrostane which is substituted by oxo groups at positions 9 and 17 and in which the A-ring is aromatic and bears a hydroxy group at position 3. It is a seco-androstane, a member of phenols and a cyclic ketone.
Brand Name: Vulcanchem
CAS No.: 2394-69-6
VCID: VC0045437
InChI: InChI=1S/C19H24O3/c1-12-3-5-14(20)11-13(12)4-6-15-16-7-8-18(22)19(16,2)10-9-17(15)21/h3,5,11,15-16,20H,4,6-10H2,1-2H3/t15?,16-,19-/m0/s1
SMILES: CC1=C(C=C(C=C1)O)CCC2C3CCC(=O)C3(CCC2=O)C
Molecular Formula: C₁₉H₂₄O₃
Molecular Weight: 300.4 g/mol

Secophenol

CAS No.: 2394-69-6

Reference Standards

VCID: VC0045437

Molecular Formula: C₁₉H₂₄O₃

Molecular Weight: 300.4 g/mol

Secophenol - 2394-69-6

CAS No. 2394-69-6
Product Name Secophenol
Molecular Formula C₁₉H₂₄O₃
Molecular Weight 300.4 g/mol
IUPAC Name (3aS,7aS)-4-[2-(5-hydroxy-2-methylphenyl)ethyl]-7a-methyl-2,3,3a,4,6,7-hexahydroindene-1,5-dione
Standard InChI InChI=1S/C19H24O3/c1-12-3-5-14(20)11-13(12)4-6-15-16-7-8-18(22)19(16,2)10-9-17(15)21/h3,5,11,15-16,20H,4,6-10H2,1-2H3/t15?,16-,19-/m0/s1
Standard InChIKey ZWXONJFCJAGEBA-RRSHCKCTSA-N
Isomeric SMILES CC1=C(C=C(C=C1)O)CCC2[C@@H]3CCC(=O)[C@]3(CCC2=O)C
SMILES CC1=C(C=C(C=C1)O)CCC2C3CCC(=O)C3(CCC2=O)C
Canonical SMILES CC1=C(C=C(C=C1)O)CCC2C3CCC(=O)C3(CCC2=O)C
Description 3-hydroxy-9,10-secoandrosta-1,3,5(10)-triene-9,17-dione is a seco-androstane that is 9,10-secoandrostane which is substituted by oxo groups at positions 9 and 17 and in which the A-ring is aromatic and bears a hydroxy group at position 3. It is a seco-androstane, a member of phenols and a cyclic ketone.
Synonyms (3aS,4S,7aS)-Hexahydro-4-[2-(5-hydroxy-2-methylphenyl)ethyl]-7a-methyl-1H-indene-1,5(4H)-dione; [3aS-(3aα,4α,7aβ)]-Hexahydro-4-[2-(5-hydroxy-2-methylphenyl)ethyl]-7a-methyl-
PubChem Compound 6451394
Last Modified Nov 11 2021
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